Cas no 70070-32-5 (5-Bromo-3-methyl-1H-indole-2-carboxylic Acid)

• Product Name: 5-Bromo-3-methyl-1H-indole-2-carboxylic Acid
• CAS No: 70070-32-5
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• MDL: MFCD01366202
• CID: 547941
• PubChem ID: 930306
• Update Time: 2025-04-19

5-Bromo-3-methyl-1H-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 5-bromo-3-methyl-
• 5-bromo-3-methyl-1H-indole-2-carboxylic acid
• 5-Brom-3-methyl-indol-2-carbonsaeure
• 5-bromo-3-methyl-indole-2-carboxylic acid
• AC1LIFIH
• BB_SC-0600
• CTK2H5452
• Oprea1_063438
• STL245058
• SureCN3095750
• BBL029361
• 5-bromo-3-methyl-1H-indole-2-carboxylicAcid
• DB-012250
• SCHEMBL3095750
• DTXSID60358993
• 70070-32-5
• 5-Bromo-3-methyl-1H-indole-2-carboxylic acid, AldrichCPR
• V6V
• MFCD01366202
• CS-0113080
• ALBB-014500
• AS-66648
• 1H-Indole-2-carboxylic acid, 5-bromo-3-methyl-
• SY322793
• AKOS005174863
• 5-Bromo-3-methyl-1H-indole-2-carboxylic Acid

• MDL： MFCD01366202
• Inchi： 1S/C10H8BrNO2/c1-5-7-4-6(11)2-3-8(7)12-9(5)10(13)14/h2-4,12H,1H3,(H,13,14)
• InChI Key： YUMRTSLYUVLHQK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C)=C(C(=O)O)N2

Computed Properties

• Exact Mass: 252.97384
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.730
• PSA: 53.09

5-Bromo-3-methyl-1H-indole-2-carboxylic Acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives